Cas no 3044-70-0 (2,6-dimethyl-4-phenylpyrylium;perchlorate)

2,6-dimethyl-4-phenylpyrylium;perchlorate structure
3044-70-0 structure
Product name:2,6-dimethyl-4-phenylpyrylium;perchlorate
CAS No:3044-70-0
MF:C13H13ClO5
MW:284.692323446274
CID:916068
PubChem ID:13652047

2,6-dimethyl-4-phenylpyrylium;perchlorate Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-4-phenylpyrylium,perchlorate
    • 2,6-dimethyl-4-phenylpyrylium
    • 2,6-dimethyl-4-phenyl-pyrylium, perchlorate
    • AGN-PC-00NCCP
    • NSC405314
    • perchlorate
    • Pyrylium, 2,6-dimethyl-4-phenyl-, perchlorate
    • 2,6-dimethyl-4-phenylpyrylium perchlorate
    • 3044-70-0
    • 2,6-Dimethyl-4-phenylpyran-1-ium perchlorate
    • NSC-405314
    • DTXSID80545904
    • 2,6-dimethyl-4-phenylpyrylium;perchlorate
    • Inchi: InChI=1S/C13H13O.ClHO4/c1-10-8-13(9-11(2)14-10)12-6-4-3-5-7-12;2-1(3,4)5/h3-9H,1-2H3;(H,2,3,4,5)/q+1;/p-1
    • InChI Key: BSEMOPCKOLTSIJ-UHFFFAOYSA-M
    • SMILES: CC1=CC(=CC(=[O+]1)C)C2=CC=CC=C2.[O-]Cl(=O)(=O)=O

Computed Properties

  • Exact Mass: 284.04500
  • Monoisotopic Mass: 284.0451512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 87.41000
  • LogP: 4.05880

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